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Compound of Interest |

1,3,5-Trinitro-2,4,6-
Compound Name: o
tripicrylbenzene
CAS No.: 125010-19-7
Cat. No.: B173990
\ 7

Executive Summary & Hazard Characterization

The compound 1,3,5-Trinitro-2,4,6-tripicrylbenzene represents a class of highly nitrated
aromatic structures. With a dodecanitro substitution pattern (three nitro groups on the central
ring and three trinitrophenyl substituents), this molecule exhibits extreme oxygen balance and
high energy density. In a laboratory context, it must be treated with the protocols reserved for
Class 1.1 Explosives (Mass Explosion Hazard).

Core Safety Directive: The primary mechanism for disposal of such materials is transfer to a
licensed hazardous waste contractor or Explosive Ordnance Disposal (EOD) unit. Under no
circumstances should laboratory personnel attempt to chemically neutralize (e.g., alkaline
hydrolysis) or physically destroy these compounds, as polynitro aromatics can form highly
unstable Meisenheimer complexes or sensitive picrate salts upon reaction with common
reagents.

Table 1: Hazard Profile of Polynitro Aromatic
Compounds
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Parameter

Hazard Description

Operational Implication

Shock Sensitivity

High.[1][2] The crowded nitro
groups create significant steric
strain, lowering the activation

energy for detonation.

Use anti-static tools; avoid
metal spatulas; no
friction/grinding.

Chemical Stability

Variable. Prone to hydrolysis or

salt formation.

Store in inert atmosphere;
strictly avoid alkalis and heavy

metals.

Incompatibility

Strong bases, reducing
agents, heavy metals (Cu, Pb,

Zn), ammonia.

Segregate from all other waste
streams. Do not store on metal

shelves.

Toxicity

Systemic toxin; potential for
methemoglobinemia and liver

damage.

Use full PPE (nitrile/butyl
gloves, face shield,

respirator/fume hood).

Operational Protocols: Storage and Handling

To ensure the material remains stable until professional disposal can be arranged, strict

adherence to the "Three Pillars of Energetic Safety" is required: Limit Quantity, Limit Time, Limit

Exposure.

A. Storage Configuration

o Desensitization: If the material was synthesized or supplied wet (e.g., with water or ethanol),

maintain the wetting agent at all times. Drying out significantly increases sensitivity.

o Container: Use conductive, anti-static plastic or glass containers with Teflon-lined caps.

Avoid metal caps or ground glass stoppers, which can initiate detonation through friction.

e Environment: Store in a dedicated, explosion-proof flammables cabinet or an ATF-approved

magazine, away from heat, light, and vibration sources.

B. Inspection and Monitoring

Routine visual inspection is critical. Look for:
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o Crystallization: Crystals forming on the cap threads or outside the container.
e Discoloration: Darkening may indicate decomposition.
e Dryness: If a wetted solid appears dry, do not attempt to open or rehydrate it.

Administrative Disposal Workflow

The "disposal" process for researchers is purely logistical: stabilizing the material for hand-off
to a certified third party.

Step-by-Step Management Plan

e Assessment:
o Verify the container condition without moving it.[1][3][4][5][6]

o If the material is old, crystallized, or of unknown origin, initiate Emergency Procedures
(see Diagram 1).

e Segregation:
o Do not mix with solvents or other chemical waste.
o Label the container clearly: "Caution: High Explosive - Do Not Handle."
e Vendor Coordination:
o Contact your institution's Environmental Health & Safety (EHS) department immediately.

o EHS will coordinate with a licensed High Hazard Waste specialist (e.g., Clean Harbors,
Veolia) or local Bomb Squad if the material is deemed unstable.

o Documentation:

o Prepare Safety Data Sheets (SDS) and synthesis logs to assist the disposal team in risk
assessment.
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Diagram 1: Waste Assessment and Disposal Routing
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Caption: Decision matrix for the safe routing of energetic materials. Unstable items require
immediate isolation and EOD intervention.

Emergency Procedures
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If you encounter a container of 1,3,5-Trinitro-2,4,6-tripicrylbenzene (or similar polynitro
aromatics) that shows signs of instability (crystals on threads, dried out):

» Do Not Touch: Vibration or friction from unscrewing the cap can trigger detonation.[4]
e |solate: Clear the room and secure the area.

» Notify: Call campus security or emergency services immediately. State that you have a
"Potential Shock-Sensitive Explosive."[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. ehs.ucr.edu [ehs.ucr.edu]

¢ To cite this document: BenchChem. [Technical Guide: Safety and Management of Polynitro
Aromatic Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173990#1-3-5-trinitro-2-4-6-tripicrylbenzene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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